4-tert-butyl-N-[5-(3-propoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide

• Molecular Formula: C22H25N3O2S
• Molecular Weight: 395.5 g/mol
• IUPAC Name: 4-tert-butyl-N-[5-(3-propoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C22H25N3O2S/c1-5-13-27-18-8-6-7-16(14-18)20-24-25-21(28-20)23-19(26)15-9-11-17(12-10-15)22(2,3)4/h6-12,14H,5,13H2,1-4H3,(H,23,25,26)
• InChI Key: FAIUPIQIEPNVPB-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=CC(=C1)C2=NN=C(S2)NC(=O)C3=CC=C(C=C3)C(C)(C)C

Description

4-tert-butyl-N-[5-(3-propoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide, also known as TPTB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. TPTB is a heterocyclic compound that contains a thiadiazole ring and a benzamide moiety.

Mechanism of Action

The mechanism of action of 4-tert-butyl-N-[5-(3-propoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways, including the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the MAPK pathway. This compound has also been shown to induce the expression of pro-apoptotic proteins and inhibit the expression of anti-apoptotic proteins, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and cell cycle arrest. This compound has also been found to have anti-inflammatory and antioxidant properties, which may be attributed to its ability to inhibit the NF-κB pathway and scavenge reactive oxygen species.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-tert-butyl-N-[5-(3-propoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide in lab experiments is its high potency and selectivity towards cancer cells. This compound has also been found to have low toxicity towards normal cells, making it a potential candidate for cancer therapy. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on 4-tert-butyl-N-[5-(3-propoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide. One of the future directions is to investigate the potential of this compound as a therapeutic agent for cancer and other diseases. Another future direction is to explore the structure-activity relationship of this compound and its analogs to optimize its potency and selectivity towards cancer cells. Additionally, the development of new synthesis methods for this compound and its analogs may improve their yield and scalability for industrial applications.
Conclusion:
In conclusion, this compound is a promising compound that has potential applications in various fields of scientific research. Its high potency and selectivity towards cancer cells make it a potential candidate for cancer therapy. However, further research is needed to fully understand its mechanism of action and optimize its efficacy and bioavailability.

Synthesis Methods

4-tert-butyl-N-[5-(3-propoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide can be synthesized using various methods, including the reaction between 3-propoxyaniline and thiosemicarbazide, followed by the reaction with 4-tert-butylbenzoyl chloride. This compound can also be synthesized through the reaction between 3-propoxyaniline and thiosemicarbazide, followed by the reaction with 4-tert-butylbenzoic acid and oxalyl chloride. The yield of this compound can range from 50% to 80% depending on the synthesis method.

Scientific Research Applications

4-tert-butyl-N-[5-(3-propoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide has been found to have potential applications in various fields of scientific research. One of the most promising applications of this compound is in the field of cancer research. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo by inducing apoptosis and cell cycle arrest. This compound has also been found to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases and oxidative stress-related disorders.